Cas no 1805364-67-3 (5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine)

• Product Name: 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine
• CAS No: 1805364-67-3
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4865763
• Update Time: 2025-10-19

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-6-4(7(10)11)5(9)3(1-12)2-13-6/h2,7H,1,12H2
• InChI Key： GAYHSFDZMZSMML-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=C(C=N1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine

Introduction to 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1805364-67-3)

5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805364-67-3, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a valuable scaffold for drug discovery and development. The structural features of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine, particularly the presence of multiple fluorine atoms and a primary amine group, contribute to its unique chemical properties and potential applications.

The synthesis of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine involves a series of well-defined chemical transformations that highlight the versatility of modern organic synthesis techniques. The introduction of fluorine atoms at the 3-position and 4-position of the pyridine ring, along with the chloro substituent at the 2-position, is achieved through carefully controlled reactions such as nucleophilic substitution and cross-coupling processes. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore its potential as a building block for more complex molecular architectures.

One of the most compelling aspects of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine is its biological activity. Fluorinated pyridines are known to exhibit potent interactions with biological targets, including enzymes and receptors, due to the electronic and steric effects induced by fluorine atoms. The primary amine group in this compound further enhances its potential as a pharmacophore, allowing for facile derivatization into various functional groups that can modulate biological activity. Recent studies have shown that derivatives of this compound exhibit promising properties in several therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

In the realm of drug discovery, the incorporation of fluorine atoms into molecular structures has been extensively studied due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of multiple fluorine atoms in 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine is particularly noteworthy, as it can enhance the compound's interaction with biological targets while maintaining structural integrity. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. By leveraging molecular modeling techniques, scientists can identify key interactions between 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine and target proteins, providing insights into its mechanism of action. These computational studies have complemented experimental efforts by identifying promising derivatives for further optimization.

The agrochemical industry has also shown interest in fluorinated pyridines due to their potential as intermediates in the synthesis of pesticides and herbicides. The unique structural features of 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine make it a versatile precursor for developing novel agrochemicals that exhibit enhanced efficacy and environmental safety. Researchers are exploring its use in creating compounds that target specific pests while minimizing ecological impact.

Another area where this compound has found utility is in materials science. Fluorinated pyridines can be incorporated into polymers and coatings to improve their thermal stability and chemical resistance. The presence of fluorine atoms imparts hydrophobicity and low surface energy, making these materials suitable for applications in electronics, aerospace, and other high-performance industries.

The future prospects for 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine are vast, with ongoing research aimed at expanding its applications across multiple disciplines. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine, agriculture, and materials science. Collaborative efforts between academia and industry are essential to fully realize these opportunities and translate laboratory discoveries into practical solutions.

In conclusion, 5-(Aminomethyl)-2-chloro-3-(difluoromethyl)-4-fluoropyridine (CAS No. 1805364-67-3) represents a significant compound with diverse applications. Its unique structural features and biological activity make it a valuable asset in pharmaceutical research, while its potential in agrochemicals and materials science adds further depth to its importance. As research continues to uncover new uses for this compound, its impact on science and technology is likely to grow even more pronounced.